Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20756114 Artanin C16H18O5
VC20756199 4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside 10139-02-3 C14H18N2O8
VC20755944 2-Amino-3-methylamino-5-phenylpyridine 107351-81-5 C12H13N3
VC20755704 O-tert-Butyldimethylsilyl-N-t-butoxycarbonyl-L-tyrosine, Methyl Ester 112196-57-3 C21H35NO5Si
VC20756145 4-N3Pfp-NHS ester 126695-58-7 C11H4F4N4O4
VC20755753 trans-1,2-Cyclohexanediol 1460-57-7 C6H12O2
VC20755736 NDSB-195 160255-06-1 C7H17NO3S
VC20755768 hnNOS-IN-3 163490-78-6 C10H12ClF3N2S
VC20756118 3-Methoxy Loratadine 165739-73-1 C23H25ClN2O3
VC20755756 2,4-Dichloro-5-methylpyrimidine 1780-31-0 C5H4Cl2N2
VC20756106 (S)-(Dihydro-2-oxo-3-furyl)ammonium chloride 2185-03-7 C4H6ClNO2
VC20755533 Dehydromonocrotaline 23291-96-5 C16H21NO6
VC20756134 IKK2-IN-4 354811-10-2 C12H11N3O2S
VC20756099 Ethyl 11,14-Diepoxyeicosanoate 355803-78-0 C22H40O4
VC20755568 Citreorosein 481-73-2 C15H10O6
VC20755695 Diethyl ureidomalonate 500880-58-0 C8H14N2O5
VC20755557 2-Hydroxytetrahydrofuran 5371-52-8 C4H8O2
VC20755964 Leucine, 3-hydroxy- 5817-22-1 C6H13NO3
VC20756159 5-Methylcytosine hydrochloride 58366-64-6 C5H8ClN3O
VC20756151 4-Oxoretinol 62702-55-0 C20H28O2
VC20755766 S-Nitroso-N-acetyl-DL-penicillamine 67776-06-1 C7H12N2O4S
VC20756161 5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol 68744-64-9 C3H2F3N3S
VC20755553 2',3',5'-Tri-O-acetyladenosine 7387-57-7 C16H19N5O7
VC20755680 Diisopropylphosphoramidous dichloride 921-26-6 C6H14Cl2NP
VC20755761 4-Methylumbelliferyl Phosphocholine 97055-84-0 C15H20NO6P